2-(1H-indol-1-yl)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)acetamide

• IUPAC Name: 2-indol-1-yl-N-(1-pyridin-2-ylpyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C19H20N4O/c24-19(14-22-11-8-15-5-1-2-6-17(15)22)21-16-9-12-23(13-16)18-7-3-4-10-20-18/h1-8,10-11,16H,9,12-14H2,(H,21,24)
• InChI Key: URNKBEKEGSNLDA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CN2C=CC3=CC=CC=C32)C4=CC=CC=N4
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

2-(1H-indol-1-yl)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)acetamide, also known as IPAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antiallergic Agents : Studies have synthesized and evaluated N-(pyridin-4-yl)-(indol-3-yl)alkylamides and propanamides as novel antiallergic compounds. These compounds have shown potent antiallergic properties in various assays, suggesting their potential as therapeutic agents for allergic reactions (Menciu et al., 1999).

Corrosion Inhibition : Research has also focused on the synthesis of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives for their application as corrosion inhibitors. These compounds have demonstrated promising inhibition efficiencies, indicating their potential use in protecting metals against corrosion (Yıldırım & Cetin, 2008).

Synthesis of Novel Heterocyclic Compounds : Another area of research involves the synthesis of pyrrole and indole alkaloids from endophytic fungi, highlighting the role of these compounds in discovering new natural products with potential biological activities (Li et al., 2008).

Pharmaceutical Applications : Studies have explored the synthesis and evaluation of indole and pyrrole derivatives for their pharmaceutical properties, including antiallergic and anti-inflammatory activities. These investigations contribute to the development of new therapeutic agents (Barlow et al., 1991).

Antioxidant Activity : The synthesis and evaluation of 3-pyrroline-2-ones have been conducted, revealing significant antioxidant activity. This research suggests the potential of these compounds in combating oxidative stress-related diseases (Nguyen et al., 2022).